Cas no 1262001-46-6 (Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate
• CAS No: 1262001-46-6
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• MDL: MFCD18315242
• CID: 2768615
• PubChem ID: 53220982
• Update Time: 2025-10-22

Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-2-METHOXYPHENOL
• 1262001-46-6
• MFCD18315242
• 4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95%
• DTXSID30685667
• Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate

• MDL： MFCD18315242
• Inchi： 1S/C13H12O4S/c1-16-11-5-8(3-4-10(11)14)9-6-12(18-7-9)13(15)17-2/h3-7,14H,1-2H3
• InChI Key： XHMHPAAGNGSRSF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 264.04563003Da
• Monoisotopic Mass: 264.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate

Recent Advances in the Study of Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate (CAS: 1262001-46-6)

Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate (CAS: 1262001-46-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, particularly its role as a precursor or intermediate in the development of novel pharmaceutical agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The compound's structural features, including the thiophene ring and the methoxy and hydroxy substituents, contribute to its unique chemical reactivity and biological activity. Recent synthetic methodologies have optimized the production of Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate, enabling higher yields and purity, which are critical for its use in drug development. Advances in catalytic processes and green chemistry approaches have further enhanced the efficiency of its synthesis.

In terms of biological activity, Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate has shown promising results in preliminary pharmacological studies. Research indicates that it exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of chronic inflammatory diseases and oxidative stress-related conditions. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, with several derivatives demonstrating enhanced bioactivity and selectivity.

Recent studies have also investigated the compound's mechanism of action at the molecular level. For instance, it has been shown to modulate specific signaling pathways involved in inflammation and cell proliferation. These findings suggest that Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate could serve as a scaffold for the development of targeted therapies, particularly in oncology and immunology.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate.

In conclusion, Methyl 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylate (CAS: 1262001-46-6) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a key player in the development of next-generation therapeutics. Continued research and innovation will be crucial to unlocking its full potential and addressing the remaining challenges in its application.